N-(3-thioxo-3H-1,2,4-dithiazol-5-yl)cyclopropanecarboxamide
Description
“N-(3-thioxo-3H-1,2,4-dithiazol-5-yl)cyclopropanecarboxamide” is a chemical compound with the molecular formula C6H6N2OS3 and an average mass of 218.320 Da . It appears as a light yellow to yellow powder or crystal .
Molecular Structure Analysis
The molecular structure of “N-(3-thioxo-3H-1,2,4-dithiazol-5-yl)cyclopropanecarboxamide” consists of a cyclopropane ring attached to a carboxamide group, which is further linked to a 1,2,4-dithiazole ring with a thioxo group .Physical And Chemical Properties Analysis
“N-(3-thioxo-3H-1,2,4-dithiazol-5-yl)cyclopropanecarboxamide” is a solid at 20°C and should be stored under inert gas to avoid air sensitivity .Scientific Research Applications
Antimicrobial Activity
The synthesis of N-(3-thioxo-3H-1,2,4-dithiazol-5-yl)cyclopropanecarboxamide has been investigated for its antimicrobial properties. Researchers have screened this compound against various microorganisms, including bacteria and fungi. Its potential as an antimicrobial agent could contribute to combating infections and drug-resistant strains .
Mitochondria-Targeted Hydrogen Sulfide (H2S) Donor
In a related context, scientists have explored the functional properties of compounds containing the thioxo-dithiazole moiety. One study synthesized a novel H2S donor molecule coupled with a mitochondria-targeting group (triphenylphosphonium). This compound demonstrated effectiveness in inhibiting oxidative stress-induced endothelial cell death .
Antifungal Activity
Researchers have evaluated the antifungal activity of 2,4-dihydroxy-N-(3-thioxo-3H-1,2,4-dithiazol-5-yl)benzenecarbothioamide (DNTDB). The study investigated its effects against Candida albicans, non-C. albicans species, dermatophytes, and molds. Understanding its antifungal potential could lead to novel therapeutic strategies .
Pharmacophore Exploration
1,3,4-Thiadiazoles, including compounds like N-(3-thioxo-3H-1,2,4-dithiazol-5-yl)cyclopropanecarboxamide, serve as common pharmacophores. They exhibit diverse biological activities, such as anticancer, antioxidant, antidepressant, and anticonvulsant effects. These compounds are also relevant in the treatment of Alzheimer’s disease and hypertension .
Thiazoles in Drug Development
Thiazoles, another class of heterocyclic compounds, have found applications in drug development. They are associated with treatments for allergies, inflammation, bacterial infections, and more. Researchers continue to explore their potential in various therapeutic areas .
1,2,4-Triazolopyrimidines
1,2,4-Triazolopyrimidines, structurally related to N-(3-thioxo-3H-1,2,4-dithiazol-5-yl)cyclopropanecarboxamide, exhibit important pharmacological activities. These include antitumor, antimalarial, antimicrobial, anti-inflammatory, and antifungal properties. Their potential in macrophage activation has also attracted interest .
properties
IUPAC Name |
N-(5-sulfanylidene-1,2,4-dithiazol-3-yl)cyclopropanecarboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6N2OS3/c9-4(3-1-2-3)7-5-8-6(10)12-11-5/h3H,1-2H2,(H,7,8,9,10) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NSXWOQJAJDBHEZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C(=O)NC2=NC(=S)SS2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6N2OS3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-thioxo-3H-1,2,4-dithiazol-5-yl)cyclopropanecarboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![7-(3-Methyl-4-nitrophenoxy)imidazo[1,2-a]pyridine](/img/structure/B2690704.png)
![4-[Tert-butyl-pyridin-4-yl-[2-(trifluoromethyl)phenyl]imino-lambda5-phosphanyl]oxy-3-methoxybenzaldehyde](/img/structure/B2690705.png)
![2-((2-ethylphenyl)amino)-N-(3-methoxybenzyl)-5-oxo-5H-[1,3,4]thiadiazolo[2,3-b]quinazoline-8-carboxamide](/img/structure/B2690711.png)
![2-(1-{pyrido[2,3-d]pyrimidin-4-yl}azetidin-3-yl)-2H-1,2,3-triazole](/img/structure/B2690716.png)
![1-benzoyl-3-methyl-2H-naphtho[1,2,3-de]quinoline-2,7(3H)-dione](/img/structure/B2690718.png)
